Cas no 2097939-68-7 ((2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 2097939-68-7
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 5892738
• PubChem ID: 126855261
• Update Time: 2025-10-19

(2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide
• (2E)-N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-(thiophen-3-yl)prop-2-enamide
• F6556-4238
• (E)-N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-thiophen-3-ylprop-2-enamide
• AKOS040703394
• 2097939-68-7

• Inchi： 1S/C18H17NO3S/c1-21-17(16-10-14-4-2-3-5-15(14)22-16)11-19-18(20)7-6-13-8-9-23-12-13/h2-10,12,17H,11H2,1H3,(H,19,20)/b7-6+
• InChI Key： GIQWUNFPDMLDEK-VOTSOKGWSA-N
• SMILES： S1C=CC(=C1)/C=C/C(NCC(C1=CC2C=CC=CC=2O1)OC)=O

Computed Properties

• Exact Mass: 327.09291458g/mol
• Monoisotopic Mass: 327.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.7Ų

Additional information on (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide

Recent Advances in the Study of (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide (CAS: 2097939-68-7)

The compound (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide, with the CAS number 2097939-68-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining benzofuran, methoxyethyl, and thiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its development as a novel therapeutic agent.

One of the key areas of research has been the optimization of the synthetic route for 2097939-68-7. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis involving a Wittig reaction to introduce the (2E)-prop-2-enamide group, followed by coupling with the benzofuran moiety. The authors reported a yield improvement of 15% compared to previous methods, which is critical for scaling up production for preclinical studies. The purity of the final product was confirmed by HPLC and NMR spectroscopy, ensuring its suitability for further biological evaluations.

Pharmacological investigations have revealed that 2097939-68-7 exhibits potent activity against several kinase targets, particularly those involved in inflammatory pathways. In a recent in vitro study, the compound demonstrated significant inhibition of p38 MAP kinase, with an IC50 value of 0.8 nM, outperforming several known inhibitors in the same class. This finding suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Further, molecular docking studies have provided insights into the binding interactions between 2097939-68-7 and the ATP-binding site of p38 MAP kinase, highlighting the importance of the thiophene ring for optimal binding affinity.

In addition to its anti-inflammatory properties, 2097939-68-7 has shown promising results in oncology research. A 2024 study in Cancer Research explored its effects on tumor cell lines, revealing that the compound induces apoptosis in triple-negative breast cancer cells via the mitochondrial pathway. The study also identified a synergistic effect when 2097939-68-7 was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy. These findings are particularly significant given the limited treatment options currently available for this aggressive cancer subtype.

Despite these advancements, challenges remain in the development of 2097939-68-7 as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, while toxicity studies in animal models have shown a favorable safety profile at therapeutic doses, long-term studies are required to fully assess its potential side effects. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, (2E)-N-2-(1-benzofuran-2-yl)-2-methoxyethyl-3-(thiophen-3-yl)prop-2-enamide (2097939-68-7) represents a promising candidate for further development in both inflammatory and oncological indications. Its unique chemical structure and potent biological activity make it a valuable tool for understanding disease mechanisms and a potential lead compound for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through combination therapies and targeted delivery systems.